Cas no 2172095-11-1 (2,2-diethyl-3-(trimethyl-1H-pyrazol-4-yl)morpholine)

• Product Name: 2,2-diethyl-3-(trimethyl-1H-pyrazol-4-yl)morpholine
• CAS No: 2172095-11-1
• MF: C₁₄H₂₅N₃O
• MW: 251.36780333519
• CID: 5899142
• PubChem ID: 165865187
• Update Time: 2025-10-29

2,2-diethyl-3-(trimethyl-1H-pyrazol-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-3-(trimethyl-1H-pyrazol-4-yl)morpholine
• EN300-1646536
• 2172095-11-1

• Inchi： 1S/C14H25N3O/c1-6-14(7-2)13(15-8-9-18-14)12-10(3)16-17(5)11(12)4/h13,15H,6-9H2,1-5H3
• InChI Key： GDGOMYDVHQYNAW-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C(C)=NN(C)C=2C)C1(CC)CC

Computed Properties

• Exact Mass: 251.199762429g/mol
• Monoisotopic Mass: 251.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.1Ų

Additional information on 2,2-diethyl-3-(trimethyl-1H-pyrazol-4-yl)morpholine

Introduction to 2,2-diethyl-3-(trimethyl-1H-pyrazol-4-yl)morpholine (CAS No. 2172095-11-1) and Its Emerging Applications in Chemical Biology

2,2-diethyl-3-(trimethyl-1H-pyrazol-4-yl)morpholine (CAS No. 2172095-11-1) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the morpholine class, characterized by a six-membered ring containing an oxygen atom and two nitrogen atoms, which endows it with distinct biological activities. The presence of an ethyl group at the 2-position and a trimethylpyrazole moiety at the 3-position further enhances its molecular complexity, making it a promising candidate for drug discovery and biochemical research.

The trimethylpyrazole substituent is particularly noteworthy, as pyrazole derivatives are widely recognized for their role in medicinal chemistry. Pyrazoles exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The introduction of methyl groups at the 1H-pyrazol-4-yl position not only influences the electronic properties of the ring but also modulates its interactions with biological targets. This structural feature has been leveraged in the design of novel compounds with enhanced binding affinity and selectivity.

The morpholine core of this compound contributes to its solubility and bioavailability, which are critical factors in pharmaceutical development. Morpholine derivatives are known for their stability in biological systems and their ability to cross cell membranes efficiently. These properties make 2,2-diethyl-3-(trimethyl-1H-pyrazol-4-yl)morpholine a versatile scaffold for developing small-molecule inhibitors and probes.

Recent advancements in computational chemistry have enabled the rational design of such compounds by predicting their binding modes and interactions with target proteins. Molecular docking studies have shown that this compound can effectively bind to various enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary studies have indicated that it may interact with enzymes involved in metabolic pathways relevant to cancer progression.

In addition to its pharmacological potential, 2,2-diethyl-3-(trimethyl-1H-pyrazol-4-yl)morpholine has been explored in biochemical assays as a tool compound for studying enzyme kinetics and mechanism-based inhibition. Its unique structural features allow researchers to probe specific interactions within biological systems, providing insights into drug-receptor binding dynamics. Such studies are crucial for optimizing drug candidates and understanding their mode of action at the molecular level.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions, alkylation, and functional group transformations. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers have access to reliable starting materials for their investigations. The development of efficient synthetic routes is essential for scaling up production and facilitating further exploration of its applications.

Current research in chemical biology emphasizes the importance of structurally diverse compounds in drug discovery pipelines. 2,2-diethyl-3-(trimethyl-1H-pyrazol-4-yl)morpholine exemplifies how combining different pharmacophoric elements can yield novel molecules with tailored biological activities. Its integration into high-throughput screening (HTS) platforms has allowed researchers to identify hits with potential therapeutic value rapidly.

The compound's ability to modulate protein-protein interactions has also been investigated in recent studies. By targeting specific interaction interfaces, it may disrupt pathways involved in disease processes or enhance cellular communication. Such mechanisms are particularly relevant in diseases characterized by aberrant signaling networks.

Furthermore, the use of 2,2-diethyl-3-(trimethyl-1H-pyrazol-4-yl)morpholine as an intermediate in more complex synthetic schemes has opened new avenues for drug development. Its structural motifs can be incorporated into larger molecules designed to achieve multiple therapeutic effects simultaneously—a strategy known as polypharmacology.

The safety profile of this compound is another critical aspect that has been evaluated through toxicological studies. Preliminary data suggest that it exhibits low toxicity at moderate concentrations, making it suitable for further preclinical development. However, comprehensive safety assessments are necessary before considering its use in human trials.

Future directions in research may involve exploring derivatives of 2,2-diethyl-3-(trimethyl-1H-pyrazol-4-yl)morpholine to optimize its pharmacological properties further. By modifying substituents or altering the core structure, researchers can fine-tune its activity profile while maintaining desirable physicochemical properties.

The integration of machine learning techniques into drug discovery workflows has also highlighted the potential of this compound as a scaffold for virtual screening campaigns. Predictive models can identify analogs with improved potency or selectivity based on existing data sets.

In conclusion,2,2-diethyl-3-(trimethyl-1H-pyrazol-4-ylmorpholine (CAS No.2172095-11-1) represents a significant advancement in chemical biology research due to its multifaceted pharmacological properties and synthetic accessibility. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across various disease areas.